Cas no 2411306-57-3 (4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate)

• Product Name: 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate
• CAS No: 2411306-57-3
• MF: C₁₉H₂₃FN₂O₃S
• MW: 378.460927248001
• CID: 6270304
• PubChem ID: 165870122
• Update Time: 2025-08-01

4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-({[4-(azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate
• Z4321023021
• 2411306-57-3
• EN300-26583100
• 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate

• Inchi： 1S/C19H23FN2O3S/c20-26(23,24)25-19-11-5-16(6-12-19)15-21-17-7-9-18(10-8-17)22-13-3-1-2-4-14-22/h5-12,21H,1-4,13-15H2
• InChI Key： RXRODVWYSQWTQG-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CNC1C=CC(=CC=1)N1CCCCCC1)F

Computed Properties

• Exact Mass: 378.14134194g/mol
• Monoisotopic Mass: 378.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67Ų

Additional information on 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate

Research Briefing on 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate (CAS: 2411306-57-3)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of sulfur(VI)-fluoride exchange (SuFEx) click chemistry in drug discovery and development. Among the emerging compounds, 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate (CAS: 2411306-57-3) has garnered attention due to its unique reactivity and potential applications in targeted covalent inhibitors. This briefing synthesizes the latest research on this compound, focusing on its synthesis, mechanism of action, and therapeutic implications.

The compound, characterized by its sulfurofluoridate moiety, serves as a versatile electrophile capable of forming stable covalent bonds with nucleophilic residues in biological targets. Recent studies have demonstrated its efficacy in selectively modifying proteins, enzymes, and other biomolecules, making it a promising candidate for the development of covalent drugs. The azepan-1-ylphenyl group further enhances its pharmacokinetic properties, improving cell permeability and target engagement.

In a groundbreaking study published in Journal of Medicinal Chemistry, researchers utilized 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate to develop covalent inhibitors for kinase targets implicated in cancer. The study reported high selectivity and potency, with minimal off-target effects, underscoring the compound's potential in precision medicine. Structural analysis revealed that the sulfurofluoridate group forms a covalent bond with a conserved cysteine residue in the kinase active site, leading to sustained inhibition.

Another notable application of this compound is in proteomics, where it has been employed as a chemical probe to map reactive amino acids in complex biological systems. A recent Nature Chemical Biology article detailed its use in identifying novel druggable sites on historically "undruggable" targets, such as transcription factors and scaffolding proteins. This approach opens new avenues for targeting diseases with limited therapeutic options.

Despite its promise, challenges remain in optimizing the reactivity and stability of 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate for in vivo applications. Current research is focused on fine-tuning its chemical properties to reduce potential toxicity and improve bioavailability. Collaborative efforts between academia and industry are underway to advance this compound into preclinical development, with several patent applications filed in the past year.

In conclusion, 4-({[4-(Azepan-1-yl)phenyl]amino}methyl)phenyl sulfurofluoridate represents a cutting-edge tool in chemical biology, with broad implications for drug discovery. Its unique combination of reactivity and selectivity positions it as a key player in the development of next-generation covalent therapeutics. Future studies will likely explore its applications in neurodegenerative diseases, infectious diseases, and beyond, further solidifying its role in modern medicine.